Methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate

• IUPAC Name: methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H20FNO4/c1-21-16(20)12-6-9-18(10-7-12)15(19)8-11-22-14-4-2-13(17)3-5-14/h2-5,12H,6-11H2,1H3
• InChI Key: RFKQFIKFTFLCBB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)CCOC2=CC=C(C=C2)F
• Molecular Formula: C16H20FNO4
• Molecular Weight: 309.33 g/mol

Description

Methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate is a synthetic compound that belongs to the class of piperidine derivatives These compounds are known for their diverse pharmacological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including hydrogenation, cyclization, and cycloaddition reactions.

Introduction of the Fluorophenoxy Group: The fluorophenoxy group is introduced through nucleophilic substitution reactions, where a fluorophenol derivative reacts with an appropriate leaving group.

Esterification: The final step involves the esterification of the carboxylate group with methanol under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and pressure conditions to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

Methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenoxy group, where nucleophiles replace the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

Methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of Methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate involves its interaction with specific molecular targets. The fluorophenoxy group enhances its binding affinity to certain enzymes or receptors, leading to its biological effects . The piperidine ring plays a crucial role in stabilizing the compound’s structure and facilitating its interaction with the target molecules .

Comparison with Similar Compounds

Similar Compounds

• Methyl 1-[3-(4-fluorophenyl)propanoyl]piperidine-2-carboxylate
• Remifentanil : Methyl 1-(3-methoxy-3-oxopropyl)-4-[phenyl(propanoyl)amino]piperidine-4-carboxylate

Uniqueness

Methyl 1-[3-(4-fluorophenoxy)propanoyl]piperidine-4-carboxylate is unique due to the presence of the fluorophenoxy group, which imparts distinct chemical and biological properties. This group enhances its stability and binding affinity, making it a valuable compound in various research and industrial applications .